1-Amino-3-[4-(benzyloxy)-3-methoxyphenyl]pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile

• Molecular Formula: C27H19N5O2
• Molecular Weight: 445.5 g/mol
• IUPAC Name: 1-amino-3-(3-methoxy-4-phenylmethoxyphenyl)pyrido[1,2-a]benzimidazole-2,4-dicarbonitrile
• InChI: InChI=1S/C27H19N5O2/c1-33-24-13-18(11-12-23(24)34-16-17-7-3-2-4-8-17)25-19(14-28)26(30)32-22-10-6-5-9-21(22)31-27(32)20(25)15-29/h2-13H,16,30H2,1H3
• InChI Key: JGKDQJWECCFLSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C(C3=NC4=CC=CC=C4N3C(=C2C#N)N)C#N)OCC5=CC=CC=C5

Description

1-AMINO-3-[4-(BENZYLOXY)-3-METHOXYPHENYL]-2-CYANOPYRIDO[1,2-A][1,3]BENZIMIDAZOL-4-YL CYANIDE is a complex organic compound with potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. This compound features a unique structure that combines multiple functional groups, making it a versatile candidate for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-AMINO-3-[4-(BENZYLOXY)-3-METHOXYPHENYL]-2-CYANOPYRIDO[1,2-A][1,3]BENZIMIDAZOL-4-YL CYANIDE typically involves multi-step organic reactions. The process begins with the preparation of the core pyridobenzimidazole structure, followed by the introduction of the benzyloxy and methoxy substituents. The final steps involve the addition of the amino and cyano groups under controlled